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Compound of Interest

Compound Name: 4-(2-Thiazolylazo)resorcinol

Cat. No.: B1208428

CAS Number: 2246-46-0

This technical guide provides a comprehensive overview of 4-(2-Thiazolylazo)resorcinol
(TAR), a versatile organic compound widely utilized in analytical chemistry and various
research fields. This document is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its properties, synthesis, and key applications.

Core Chemical and Physical Properties

4-(2-Thiazolylazo)resorcinol, commonly known as TAR, is a diazo compound recognized for
its ability to form stable, colored complexes with a variety of metal ions.[1] This property makes
it an invaluable reagent in spectrophotometric analysis.

Table 1: Physicochemical Properties of 4-(2-Thiazolylazo)resorcinol
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Property Value Reference(s)

CAS Number 2246-46-0 [2][3]

Molecular Formula CoH7N302S [2]

Molecular Weight 221.24 g/mol [2]
Light yellow to brown

Appearance (2]
powder/crystal

Melting Point 211 °C (decomposes) [2]

Purity =>99% (HPLC)

pKa (Predicted) 7.99 £0.35 [2]

. Almost transparent in 50% hot

Solubility [2][4]
ethanol.

Storage Store in a cool, dry place.
TAR, 4-(thiazol-2-

Synonyms [315]

ylazo)resorcinol

Synthesis and Purification

The synthesis of TAR is typically achieved through a two-step process involving the

diazotization of 2-aminothiazole followed by an azo coupling reaction with resorcinol.
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Step 1: Diazotization

. . Nitrosylsulfuric Acid
2-Aminothiazole [(NaNOZ + H2$O4))

Diazotization at lpw temperature (-5 to 5°C)

Step 2: Azo Coupling

y

Ghiazole—Z—diazonium Salg

Coupling Reaction

Resorcinol

Azo coupling in a basic medium
FG-(Z-Thiazolylazo)resorcinol (TARD

Click to download full resolution via product page

Caption: General synthesis pathway for 4-(2-Thiazolylazo)resorcinol (TAR).

Experimental Protocol: Synthesis of 4-(2-
Thiazolylazo)resorcinol

This protocol is a generalized procedure based on established methods for diazotization and
azo coupling reactions.[6]

Materials:

2-Aminothiazole

Sodium nitrite (NaNOz2)

Concentrated sulfuric acid (H2S0a)

Resorcinol

Sodium hydroxide (NaOH)
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» Acetic acid

e Ice

e Ethanol

Procedure:

Part 1: Preparation of Thiazole-2-diazonium Salt

o Prepare nitrosylsulfuric acid by carefully adding sodium nitrite (0.01 mol) to concentrated
sulfuric acid (0.12 mol) at a temperature maintained below 30°C.

o Gently heat the mixture to 60-65°C for approximately 30 minutes until the sodium nitrite is
completely dissolved.

e Cool the resulting solution to 5°C and add acetic acid.
o Further, cool the mixture to -5°C in an ice-salt bath.

o Slowly add 2-aminothiazole (0.01 mol) to the cold nitrosylsulfuric acid solution over 30
minutes, ensuring the temperature does not rise above 0°C.

« Stir the reaction mixture at this low temperature for at least 2 hours to ensure complete
diazotization.

Part 2: Azo Coupling with Resorcinol

 In a separate beaker, dissolve resorcinol (0.01 mol) in a dilute aqueous solution of sodium
hydroxide.

e Cool this solution to 0-5°C in an ice bath.

e Slowly add the freshly prepared thiazole-2-diazonium salt solution to the cold resorcinol
solution with vigorous stirring.

e Maintain the pH of the reaction mixture in the alkaline range (pH 8-10) by the dropwise
addition of a sodium hydroxide solution as needed.
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o Continue stirring the mixture at a low temperature for several hours. The formation of a
colored precipitate indicates the product, TAR.

Part 3: Isolation and Purification
o Collect the precipitated solid by filtration.
e Wash the solid with cold water to remove any unreacted salts.

e The crude product can be purified by recrystallization from a suitable solvent, such as an
ethanol-water mixture.

o A common purification method involves dissolving the product in a dilute aqueous alkali,
extracting with diethyl ether to remove non-acidic impurities, and then re-precipitating TAR by
the addition of dilute hydrochloric acid.[2]

Applications in Research and Drug Development

TAR is a versatile compound with numerous applications, primarily centered around its
excellent chelating properties.

Spectrophotometric Determination of Metal lons

TAR is widely used as a chromogenic reagent for the quantitative determination of a wide
range of metal ions.[3] The formation of a metal-TAR complex results in a significant and
specific color change, which can be measured using a spectrophotometer. This method is
valued for its sensitivity, simplicity, and cost-effectiveness.

Table 2: Metal lons Detected by 4-(2-Thiazolylazo)resorcinol
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Metal lon pH for Complex Formation  Reference(s)
cu(lly 3-4 2]
Co(lly 7 [2]
Ni(I1) 7 2]
Zn(ll) 8.4 [2]
Cd(ln 8.4 [2]

Experimental Protocol: Spectrophotometric
Determination of Chromium(lil)

The following is a summarized protocol for the determination of Cr(lll) in steel samples,
demonstrating a typical application of TAR.

Materials:

e 4-(2-Thiazolylazo)resorcinol (TAR) solution (e.g., 4.51 x 10~* mol L=t in ethanol)
» Buffer solution (pH 5.7, sodium acetate/acetic acid)

e N-cetyl-N,N,N-trimethylammonium bromide (CTAB) solution (0.025 mol L™1)

o Complexing solution (EDTA and sodium citrate in water)

o Standard Chromium(lIl) solution

e Microwave oven

Procedure:

o To an appropriate volume of the sample solution containing Cr(lIl), add the buffer solution to
adjust the pH to 5.7.

o Add the TAR solution and the CTAB solution. CTAB acts as a surfactant to increase the
sensitivity and solubility of the complex.
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» Add the complexing solution (EDTA and citrate) to mask potential interfering ions.

« Irradiate the mixture in a microwave oven for a short period (e.g., 5 minutes) to accelerate
the complex formation.

 After cooling to room temperature, dilute the solution to a known volume with deionized
water.

e Measure the absorbance of the solution at the wavelength of maximum absorption (Amax)
against a reagent blank.

¢ Quantify the concentration of Cr(lll) by comparing the absorbance to a calibration curve
prepared from standard solutions.

Sample Preparation Complex Formation Analysis

Sample containing pH Adjustment Addition of TAR Masking of Microwave Irradiation Formation of stable L( Spectrophotometric Quantification using
metal ions (Buffer) and Surfactant (CTAB) Interfering lons (EDTA) 37| Reaction Acceleration) Metal-TAR Complex ¥ Measurement (Absorbance) Calibration Curve

Click to download full resolution via product page

Caption: Workflow for the spectrophotometric determination of metal ions using TAR.

Chelating Resins for Metal lon Separation

TAR can be incorporated as a functional group into polymer resins to create chelating
materials.[7][8][9] These resins are highly effective for the preconcentration and separation of
trace metal ions from various matrices, including environmental water samples. The resin
selectively binds to specific metal ions, which can then be eluted and quantified.

Experimental Protocol: Synthesis of a Phenol-
Formaldehyde-TAR Chelating Resin

This protocol outlines the synthesis of a chelating resin with TAR as the functional group.[7][8]

Materials:
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Phenol

Formaldehyde (37%)

Sodium hydroxide (NaOH)

4-(2-Thiazolylazo)resorcinol (TAR)

Procedure:

In a reaction vessel, mix phenol and formaldehyde in a specific molar ratio.
e Add a sodium hydroxide solution as a catalyst.

» Heat the mixture under reflux for a set period to initiate polymerization, forming a phenol-
formaldehyde resin.

 In a separate step, prepare a solution of TAR.

 Incorporate the TAR into the resin matrix. This can be done by adding the TAR solution
during the polymerization process or by a post-functionalization step where the pre-formed
resin is reacted with TAR.

e The resulting mixture is cured at an elevated temperature to complete the polymerization
and cross-linking, forming a solid, insoluble resin.

o The synthesized resin is then ground and sieved to obtain particles of a desired size.

e The resin is thoroughly washed with acidic and basic solutions, followed by deionized water,
to remove any unreacted monomers and impurities.

Biological and Pharmaceutical Applications

While TAR is predominantly used in analytical chemistry, there are some reports of its biological
applications. It has been mentioned in the context of treating psoriasis, although the
mechanism of action is not well-documented in the available literature.[2] Additionally, TAR is
used in biological research for studying enzyme activities and interactions, likely due to its
ability to chelate metal cofactors.[1]
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It is important to note that while TAR itself has limited direct research in signaling pathways, its
core structure, resorcinol, has been shown to influence cellular signaling. For instance,
resorcinol can suppress the cAMP signaling pathway and activate p38 MAPK signaling in
melanoma cells. This suggests that derivatives like TAR could potentially possess
uninvestigated biological activities.

Concluding Remarks

4-(2-Thiazolylazo)resorcinol is a robust and versatile chemical tool with a well-established
role in the analytical sciences. Its straightforward synthesis, coupled with its strong and
selective chelating properties, ensures its continued relevance in the spectrophotometric
determination of trace metals. The development of TAR-functionalized resins further extends its
utility into the realm of separation and preconcentration. While its direct applications in drug
development and molecular biology are less explored, the known biological activity of its parent
compound, resorcinol, suggests that TAR may hold untapped potential in these areas. This
guide provides a foundational understanding for researchers looking to employ TAR in their
work, from its fundamental properties and synthesis to its practical and diverse applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1208428#4-2-thiazolylazo-resorcinol-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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